Cas no 4278-11-9 (2-(2-naphthalenyl)-1H-Imidazole)

2-(2-naphthalenyl)-1H-Imidazole structure
4278-11-9 structure
Product Name:2-(2-naphthalenyl)-1H-Imidazole
CAS No:4278-11-9
MF:C13H10N2
MW:194.231902599335
CID:1112409
PubChem ID:52941611
Update Time:2025-04-20

2-(2-naphthalenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-naphthalenyl)-1H-Imidazole
    • 2-naphthyl imidazole
    • CHEMBL1618178
    • AKOS012008176
    • 4278-11-9
    • SCHEMBL534893
    • DA-28577
    • 2-(naphthalen-2-yl)-1h-imidazole
    • CGKIWDGOFLFAEZ-UHFFFAOYSA-N
    • Inchi: 1S/C13H10N2/c1-2-4-11-9-12(6-5-10(11)3-1)13-14-7-8-15-13/h1-9H,(H,14,15)
    • InChI Key: CGKIWDGOFLFAEZ-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 194.084398327g/mol
  • Monoisotopic Mass: 194.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.7Ų
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